2-(Bromomethyl)-4-chloro-3-fluoropyridine;hydrobromide

• IUPAC Name: 2-(bromomethyl)-4-chloro-3-fluoropyridine;hydrobromide
• InChI: InChI=1S/C6H4BrClFN.BrH/c7-3-5-6(9)4(8)1-2-10-5;/h1-2H,3H2;1H
• InChI Key: CDYPCZLCGZUMKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1Cl)F)CBr.Br
• Molecular Formula: C6H5Br2ClFN
• Molecular Weight: 305.37 g/mol

Description

2-(Bromomethyl)-4-chloro-3-fluoropyridine;hydrobromide is a chemical compound that has gained significant attention in the field of scientific research. This compound belongs to the class of pyridine derivatives and has been extensively studied for its potential applications in various fields.

Scientific Research Applications

Chemoselective Functionalization

2-(Bromomethyl)-4-chloro-3-fluoropyridine;hydrobromide is used in chemoselective functionalization processes. For example, the chemoselective functionalization of related compounds such as 5-bromo-2-chloro-3-fluoropyridine has been explored, revealing that under certain catalytic conditions, exclusive substitution at specific positions can be achieved. This method has significant implications for synthesizing various chemical compounds with precise structural requirements (Stroup et al., 2007).

Halogenation in Organic Synthesis

The compound plays a critical role in halogenation reactions, which are fundamental in organic synthesis. For instance, studies have shown that mixtures of OXONE® with hydrobromic acid can afford solutions of bromine, useful in the preparation of α-bromo- or α-chloro-α,β-unsaturated carbonyl compounds. Such reactions are crucial for developing various organic molecules, especially in medicinal chemistry (Kim & Park, 2004).

Synthesis of Cognition Enhancer Drugs

This chemical is also instrumental in the synthesis of drugs that enhance cognition. For example, 2-Fluoro-4-methylpyridine, a closely related compound, is functionalized into an alkylating agent used in the preparation of cognition enhancer drug candidates. Such processes demonstrate the compound's utility in developing therapeutic agents (Pesti et al., 2000).

Development of Nucleosides

It also finds applications in the development of nucleosides related to specific therapeutic agents. For example, modifications and reactions of similar pyridine nucleosides have been crucial in creating compounds like 5-fluoro-3-deazacytidine, which has implications in medicinal chemistry (Nesnow & Heidelberger, 1975).